Cas no 1864712-65-1 (4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide)

• Product Name: 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide
• CAS No: 1864712-65-1
• MF: C₈H₇FN₂O₂S
• MW: 214.216783761978
• CID: 5697338
• PubChem ID: 57856594
• Update Time: 2025-06-23

4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1452765
• 1864712-65-1
• 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide
• SCHEMBL11945262
• 4-Cyano-2-fluoro-N-methylbenzenesulfonamide
• Benzenesulfonamide, 4-cyano-2-fluoro-N-methyl-

• Inchi： 1S/C8H7FN2O2S/c1-11-14(12,13)8-3-2-6(5-10)4-7(8)9/h2-4,11H,1H3
• InChI Key： YBYFPOKUYSYWJP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1F)(NC)(=O)=O

Computed Properties

• Exact Mass: 214.02122681g/mol
• Monoisotopic Mass: 214.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 357.0±52.0 °C(Predicted)
• pka: 10.09±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide

Recent Advances in the Study of 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide (CAS: 1864712-65-1)

The compound 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide (CAS: 1864712-65-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate or active pharmaceutical ingredient (API). This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide in the development of novel sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of a cyano and fluoro substituent in the benzene ring, as seen in this compound, has been shown to enhance its binding affinity to specific biological targets, such as carbonic anhydrases and tyrosine kinases.

One of the most notable advancements in the study of this compound is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have demonstrated that derivatives of 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted cancer therapies. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of sulfonamide-based kinase inhibitors, with 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide serving as a key building block.

In addition to its role in kinase inhibition, this compound has also been explored for its potential in antimicrobial applications. A study conducted by a team at the University of Cambridge revealed that derivatives of 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics.

The synthesis of 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide has also been optimized in recent years. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective synthetic route for this compound, utilizing a combination of palladium-catalyzed cyanation and fluorination reactions. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future research. However, the compound's versatility and demonstrated biological activities make it a valuable tool for drug discovery and development.

In conclusion, 4-Cyano-2-fluoro-N-methylbenzene-1-sulfonamide (CAS: 1864712-65-1) represents a promising scaffold in medicinal chemistry, with potential applications in oncology, infectious diseases, and beyond. Continued research into its derivatives and mechanisms of action will likely yield new therapeutic candidates in the coming years.